Cas no 1781916-01-5 (1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine)

1-(3-Bromo-2-methoxyphenyl)cyclobutylmethanamine is a brominated aromatic compound featuring a cyclobutylmethanamine moiety, which imparts structural rigidity and potential reactivity in synthetic applications. The presence of the bromine substituent at the 3-position and a methoxy group at the 2-position on the phenyl ring enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and pharmaceutical derivatization. The cyclobutyl group contributes to conformational constraint, which may be advantageous in medicinal chemistry for modulating biological activity. This compound is suitable for research applications requiring precise functionalization of aromatic systems, offering a balance of stability and reactivity for further chemical transformations.
1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine structure
1781916-01-5 structure
Product Name:1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine
CAS No:1781916-01-5
MF:C12H16BrNO
MW:270.165542602539
CID:6078760
PubChem ID:82625593
Update Time:2025-08-05

1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine
    • 1781916-01-5
    • [1-(3-bromo-2-methoxyphenyl)cyclobutyl]methanamine
    • EN300-1938761
    • Inchi: 1S/C12H16BrNO/c1-15-11-9(4-2-5-10(11)13)12(8-14)6-3-7-12/h2,4-5H,3,6-8,14H2,1H3
    • InChI Key: PYNQYNGMYFPGTJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1OC)C1(CN)CCC1

Computed Properties

  • Exact Mass: 269.04153g/mol
  • Monoisotopic Mass: 269.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.2Ų

1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1938761-0.05g
[1-(3-bromo-2-methoxyphenyl)cyclobutyl]methanamine
1781916-01-5
0.05g
$959.0 2023-09-17
Enamine
EN300-1938761-0.1g
[1-(3-bromo-2-methoxyphenyl)cyclobutyl]methanamine
1781916-01-5
0.1g
$1005.0 2023-09-17
Enamine
EN300-1938761-0.25g
[1-(3-bromo-2-methoxyphenyl)cyclobutyl]methanamine
1781916-01-5
0.25g
$1051.0 2023-09-17
Enamine
EN300-1938761-0.5g
[1-(3-bromo-2-methoxyphenyl)cyclobutyl]methanamine
1781916-01-5
0.5g
$1097.0 2023-09-17
Enamine
EN300-1938761-1.0g
[1-(3-bromo-2-methoxyphenyl)cyclobutyl]methanamine
1781916-01-5
1g
$1142.0 2023-06-02
Enamine
EN300-1938761-2.5g
[1-(3-bromo-2-methoxyphenyl)cyclobutyl]methanamine
1781916-01-5
2.5g
$2240.0 2023-09-17
Enamine
EN300-1938761-5.0g
[1-(3-bromo-2-methoxyphenyl)cyclobutyl]methanamine
1781916-01-5
5g
$3313.0 2023-06-02
Enamine
EN300-1938761-10.0g
[1-(3-bromo-2-methoxyphenyl)cyclobutyl]methanamine
1781916-01-5
10g
$4914.0 2023-06-02
Enamine
EN300-1938761-1g
[1-(3-bromo-2-methoxyphenyl)cyclobutyl]methanamine
1781916-01-5
1g
$1142.0 2023-09-17
Enamine
EN300-1938761-5g
[1-(3-bromo-2-methoxyphenyl)cyclobutyl]methanamine
1781916-01-5
5g
$3313.0 2023-09-17

Additional information on 1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine

1-(3-Bromo-2-Methoxyphenyl)Cyclobutylmethanamine: A Comprehensive Overview

The compound with CAS No. 1781916-01-5, commonly referred to as 1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a bromine atom, a methoxy group, and a cyclobutane ring, which contribute to its diverse chemical properties and potential applications.

1-(3-Bromo-2-Methoxyphenyl)cyclobutylmethanamine is synthesized through a series of carefully designed multi-step reactions. The synthesis typically involves the coupling of a bromophenol derivative with a cyclobutane ring-containing amine. Recent advancements in catalytic methods and the use of transition metal catalysts have significantly improved the efficiency and yield of this synthesis process. Researchers have also explored alternative routes, such as microwave-assisted synthesis and continuous-flow chemistry, to further optimize the production of this compound.

The structural features of 1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine make it an attractive candidate for various applications. In the pharmaceutical industry, this compound has been investigated for its potential as a lead molecule in drug discovery. Its bromine atom provides opportunities for further functionalization, while the methoxy group contributes to its solubility and bioavailability. Recent studies have highlighted its role as a building block in the development of novel kinase inhibitors and other bioactive molecules.

One of the most promising areas of research involving 1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine is its application in medicinal chemistry. Scientists have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in disease pathways, such as tyrosine kinases and histone deacetylases (HDACs). For instance, a study published in 2023 revealed that derivatives of this compound could effectively inhibit HDACs, leading to potential applications in the treatment of cancer and neurodegenerative diseases.

In addition to its pharmacological applications, 1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine has also been explored for its role in materials science. Its cyclobutane ring imparts mechanical strength and rigidity to polymer-based materials, making it a valuable component in the development of high-performance polymers. Researchers are currently investigating its use in creating self-healing materials and advanced composites for aerospace and automotive industries.

The versatility of 1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine extends to its use in agrochemicals. Its ability to interact with specific receptors makes it a potential candidate for developing new classes of pesticides and herbicides. Recent research has focused on optimizing its stability under environmental conditions to enhance its efficacy in agricultural applications.

From an environmental perspective, understanding the degradation pathways of 1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine is crucial for assessing its ecological impact. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. However, further research is needed to evaluate its long-term effects on aquatic organisms and soil microbiota.

In conclusion, 1-(3-bromo-2-methoxyphenyl)cyclobutylmethanamine (CAS No. 1781916-01-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables diverse applications in pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern science and technology.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.